Cas no 441291-48-1 (N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclohexanecarboxamide)

• Product Name: N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclohexanecarboxamide
• CAS No: 441291-48-1
• MF: C₁₆H₂₀N₂O₂S
• MW: 304.407202720642
• CID: 5811236
• PubChem ID: 4444572
• Update Time: 2025-07-09

N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• F0834-0993
• (E)-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)cyclohexanecarboxamide
• IFLab1_003640
• Oprea1_745389
• HMS1422F10
• IDI1_009747
• N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)cyclohexanecarboxamide
• AKOS024600950
• 441291-48-1
• N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclohexanecarboxamide
• EU-0006375

• Inchi： 1S/C16H20N2O2S/c1-18-14-12(20-2)9-6-10-13(14)21-16(18)17-15(19)11-7-4-3-5-8-11/h6,9-11H,3-5,7-8H2,1-2H3/b17-16-
• InChI Key： WMEFIGIQGRVGID-MSUUIHNZSA-N
• SMILES： S1C2C=CC=C(C=2N(C)/C/1=N/C(C1CCCCC1)=O)OC

Computed Properties

• Exact Mass: 304.12454906g/mol
• Monoisotopic Mass: 304.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67.2Ų

Additional information on N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclohexanecarboxamide

Comprehensive Analysis of N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclohexanecarboxamide (CAS No. 441291-48-1)

The compound N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclohexanecarboxamide (CAS No. 441291-48-1) is a structurally unique molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its complex nomenclature reflects its intricate molecular architecture, featuring a benzothiazole core modified with a methoxy group and a cyclohexanecarboxamide moiety. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and material science.

One of the key reasons for the growing interest in N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclohexanecarboxamide is its potential as a pharmacophore. Researchers are exploring its interactions with biological targets, given its resemblance to other bioactive benzothiazole derivatives. The methoxy substitution at the 4-position and the cyclohexyl group in the amide side chain are believed to influence its solubility and binding affinity, which are critical factors in drug design. Recent studies have highlighted its role in modulating specific enzymatic pathways, though further validation is required.

From a synthetic chemistry perspective, the preparation of CAS No. 441291-48-1 involves multi-step reactions, including condensation and cyclization processes. The 2,3-dihydro-1,3-benzothiazole scaffold is particularly noteworthy due to its stability and versatility in forming derivatives. Chemists are increasingly leveraging modern techniques like microwave-assisted synthesis and flow chemistry to optimize the yield and purity of this compound. These advancements align with the broader trend of sustainable and efficient synthetic methodologies in the pharmaceutical industry.

In addition to its pharmaceutical potential, N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclohexanecarboxamide has also been investigated for its material science applications. The benzothiazole ring system is known for its electron-rich properties, making it a candidate for organic semiconductors and light-emitting diodes (OLEDs). The incorporation of the cyclohexyl group could further tune its electronic characteristics, offering opportunities for innovation in optoelectronic devices.

Another area of exploration is the compound's potential as a fluorescent probe. The benzothiazole core is often employed in fluorescent markers due to its photostability and emission properties. Researchers are examining whether modifications like the methoxy and methyl groups in CAS No. 441291-48-1 can enhance its fluorescence quantum yield, making it suitable for bioimaging applications. This aligns with the rising demand for non-invasive diagnostic tools in medical research.

Given the increasing focus on green chemistry, the environmental impact of synthesizing and using N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclohexanecarboxamide is also under scrutiny. Efforts are underway to develop eco-friendly solvents and catalysts for its production, reducing waste and energy consumption. This resonates with the global push toward sustainable industrial practices and aligns with regulatory guidelines favoring greener alternatives.

In summary, N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclohexanecarboxamide (CAS No. 441291-48-1) is a multifaceted compound with significant promise across multiple disciplines. Its benzothiazole backbone, combined with strategic functional groups, opens doors to innovative applications in drug development, material science, and bioimaging. As research progresses, this compound is likely to remain a focal point for scientists seeking to harness its unique properties for cutting-edge technologies.